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Compound of Interest

Compound Name: N,S-Diacetylcysteine methyl ester

Cat. No.: B098674 Get Quote

An In-depth Technical Guide to N,S-Diacetylcysteine Methyl Ester

This technical guide provides a comprehensive overview of N,S-Diacetylcysteine methyl
ester, a cysteine derivative of significant interest to researchers and professionals in drug

development. The document details its physicochemical properties, synthesis, biological

activity, and mechanism of action, presenting quantitative data in structured tables and outlining

experimental protocols.

Physicochemical Properties
N,S-Diacetylcysteine methyl ester is a derivative of the amino acid cysteine. Its chemical

modifications—acetylation of both the amine and thiol groups and esterification of the carboxyl

group—confer specific properties, such as enhanced cell permeability.[1][2]
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Property Value Source

Molecular Formula C₈H₁₃NO₄S [3][4][5][6]

Molecular Weight 219.26 g/mol [3][4][6]

CAS Number 19547-88-7 [3][5][6]

Melting Point 97-100 °C [7][8]

Boiling Point (Predicted) 379.4 ± 32.0 °C [7]

Density (Predicted) 1.208 ± 0.06 g/cm³ [7]

IUPAC Name
methyl (2R)-2-acetamido-3-

acetylsulfanylpropanoate
[6]

Biological Activity and Mechanism of Action
N,S-Diacetylcysteine methyl ester functions as a prodrug to increase intracellular levels of

cysteine and, subsequently, glutathione (GSH).[1] Its acetylated form allows for greater

permeability across the cell membrane compared to cysteine or N-acetylcysteine (NAC).[1][2]

Once inside the cell, intracellular esterases hydrolyze the molecule, releasing cysteine which

then becomes available for the synthesis of glutathione.[1][2]

Glutathione is a critical antioxidant, playing a key role in protecting cells from oxidative damage

and in detoxification pathways. By efficiently delivering a cysteine precursor, N,S-
Diacetylcysteine methyl ester supports the cellular antioxidant defense system. The

compound is utilized in research to study the intracellular transport systems of cysteine and

glutathione.[1] It has also been investigated for its potential as a mucolytic agent and for its

NDM-1 inhibition activity.[7][8]

The mechanism of action for the related compound, N-acetylcysteine (NAC), is thought to

involve three main pathways: acting as a precursor for glutathione biosynthesis, scavenging

reactive oxygen species (ROS), and reducing disulfide bonds.[9][10] More recent research

suggests that many of the effects attributed to NAC may be explained by its conversion to

hydrogen sulfide (H₂S) and sulfane sulfur species, which are potent antioxidants.[9][10] As a

cysteine prodrug, N,S-Diacetylcysteine methyl ester likely shares the foundational role of

replenishing intracellular cysteine for GSH synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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